Cas no 117291-16-4 (3-(4-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-(4-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 117291-16-4
• MF: C₁₁H₉F₄NO₃
• MW: 279.187677145004
• MDL: MFCD01366669
• CID: 191316
• PubChem ID: 2783030
• Update Time: 2025-06-11

3-(4-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid
• 3-(4-fluorophenyl)-3-[(2,2,2-trifluoroacetyl)amino]propanoic acid
• 3-(4-Fluorophenyl)-3-[(2,2,2-trifluoroacetyl)-amino]propanoic acid
• Benzenepropanoic acid,4-fluoro-b-[(2,2,2-trifluoroacetyl)amino]-
• Benzenepropanoic acid,4-fluoro-b-[(2,2,2-trifluoroacetyl)amino]
• N-Trifluoroacetyl-p-fluoro-DL-phenylalanin

• MDL： MFCD01366669
• Inchi： 1S/C11H9F4NO3/c12-7-3-1-6(2-4-7)8(5-9(17)18)16-10(19)11(13,14)15/h1-4,8H,5H2,(H,16,19)(H,17,18)
• InChI Key： NPQRPZRZZQVZIJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CC(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 279.05200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6

Experimental Properties

• Melting Point: 135-137°C
• PSA: 66.40000
• LogP: 2.41090

3-(4-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(4-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to 3-(4-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 117291-16-4)

3-(4-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid, identified by the chemical compound code CAS No. 117291-16-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound features a unique structural framework comprising a 4-fluorophenyl group and a 2,2,2-trifluoroacetamido moiety, which contributes to its distinct chemical properties and potential biological activities. The presence of fluorine atoms in its structure not only enhances its lipophilicity but also modulates its interaction with biological targets, making it a valuable candidate for drug development.

The 3-(4-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid molecule is characterized by a propanoic acid backbone, which serves as a versatile scaffold for further functionalization. The 4-fluorophenyl group introduces a fluorine atom at the para position of the benzene ring, which is known to influence electronic and steric properties favorably for pharmacological applications. Additionally, the 2,2,2-trifluoroacetamido group adds a high electronegativity region to the molecule, potentially enhancing binding affinity to biological receptors. These structural features make the compound an intriguing subject for medicinal chemistry investigations.

In recent years, there has been growing interest in fluorinated compounds due to their improved metabolic stability and enhanced bioavailability. The incorporation of fluorine atoms into drug molecules has been shown to enhance their pharmacokinetic profiles, leading to more effective therapeutic outcomes. 3-(4-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid exemplifies this trend, as its fluorinated structure may confer advantages such as increased resistance to enzymatic degradation and improved cell membrane penetration.

Current research in the field of fluorinated carboxylic acids has highlighted their potential in developing novel therapeutic agents. For instance, studies have demonstrated that fluorinated propanoic acid derivatives exhibit anti-inflammatory and analgesic properties when incorporated into drug molecules. The specific arrangement of fluorine atoms in 3-(4-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid may contribute to its ability to modulate inflammatory pathways effectively. This has led to investigations into its potential role in treating chronic inflammatory diseases and pain management.

The CAS No. 117291-16-4 registry number ensures that researchers can reliably identify and utilize this compound in their experiments. Its precise chemical identity is crucial for ensuring consistency in synthetic protocols and biological evaluations. The compound’s purity and stability are also critical factors that must be carefully controlled during pharmaceutical development. Advanced synthetic methodologies have been employed to produce high-quality batches of 3-(4-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid, enabling researchers to conduct rigorous studies without compromising on quality.

One of the most promising applications of 3-(4-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid lies in its potential as an intermediate in the synthesis of more complex drug candidates. By serving as a building block for larger molecules, this compound can facilitate the development of novel therapeutics with tailored pharmacological properties. For example, its structural features may be leveraged to design molecules that target specific enzymes or receptors involved in disease pathways.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-(4-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid with greater accuracy before conducting costly wet-lab experiments. Molecular modeling techniques have been used to simulate how this compound interacts with biological targets such as enzymes and receptors. These simulations have provided valuable insights into its potential therapeutic effects and have guided the optimization of its structure for improved efficacy.

The pharmaceutical industry continues to explore innovative ways to utilize fluorinated compounds like 3-(4-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid in drug development. Its unique structural attributes make it a versatile tool for medicinal chemists seeking to create next-generation therapeutics. As research progresses, it is expected that new applications for this compound will emerge， further solidifying its importance in the field of biomedicine.

In conclusion,3-(4-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 117291-16-4) represents a significant advancement in pharmaceutical chemistry， offering promising opportunities for therapeutic innovation。 Its distinctive structural features， coupled with recent research findings， highlight its potential as a key intermediate in drug development。 As scientists continue to uncover new applications for this compound， it is likely to play an increasingly important role in addressing various medical challenges.